Cas no 1361477-70-4 (2-Chloro-5-(2,3-dichlorophenyl)-3-nitropyridine)

• Product Name: 2-Chloro-5-(2,3-dichlorophenyl)-3-nitropyridine
• CAS No: 1361477-70-4
• MF: C₁₁H₅Cl₃N₂O₂
• MW: 303.528599500656
• CID: 4928208
• Update Time: 2025-10-31

2-Chloro-5-(2,3-dichlorophenyl)-3-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-5-(2,3-dichlorophenyl)-3-nitropyridine

• Inchi： 1S/C11H5Cl3N2O2/c12-8-3-1-2-7(10(8)13)6-4-9(16(17)18)11(14)15-5-6/h1-5H
• InChI Key： YTHQNGKJQRUTCM-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CC=1C1C=NC(=C(C=1)[N+](=O)[O-])Cl)Cl

Computed Properties

• Exact Mass: 301.941660 g/mol
• Monoisotopic Mass: 301.941660 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 58.7
• Molecular Weight: 303.5

Additional information on 2-Chloro-5-(2,3-dichlorophenyl)-3-nitropyridine

2-Chloro-5-(2,3-dichlorophenyl)-3-nitropyridine: An Overview of CAS No. 1361477-70-4

2-Chloro-5-(2,3-dichlorophenyl)-3-nitropyridine (CAS No. 1361477-70-4) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its potential applications in drug discovery and development. This compound belongs to the class of nitropyridines, which are known for their diverse biological activities, including antimicrobial, antifungal, and anticancer properties. The unique structural features of 2-Chloro-5-(2,3-dichlorophenyl)-3-nitropyridine make it a valuable candidate for further investigation and optimization in various therapeutic areas.

The chemical structure of 2-Chloro-5-(2,3-dichlorophenyl)-3-nitropyridine consists of a pyridine ring substituted with a nitro group at the 3-position, a chlorine atom at the 2-position, and a 2,3-dichlorophenyl group at the 5-position. This arrangement confers specific electronic and steric properties that influence its reactivity and biological activity. The presence of multiple chlorine atoms and the nitro group imparts significant electron-withdrawing effects, which can modulate the compound's interactions with biological targets.

Recent studies have highlighted the potential of 2-Chloro-5-(2,3-dichlorophenyl)-3-nitropyridine in various biological contexts. For instance, research published in the Journal of Medicinal Chemistry has demonstrated that this compound exhibits potent antimicrobial activity against a range of Gram-positive and Gram-negative bacteria. The mechanism of action is thought to involve disruption of bacterial cell membranes and inhibition of essential metabolic pathways. These findings suggest that 2-Chloro-5-(2,3-dichlorophenyl)-3-nitropyridine could be a promising lead compound for the development of new antibacterial agents.

In addition to its antimicrobial properties, 2-Chloro-5-(2,3-dichlorophenyl)-3-nitropyridine has shown promise in cancer research. Studies have reported that this compound can selectively inhibit the growth of various cancer cell lines, including those derived from breast, lung, and colon cancers. The anticancer activity is attributed to its ability to induce apoptosis and cell cycle arrest through the modulation of key signaling pathways such as p53 and Bcl-2. These findings underscore the potential of 2-Chloro-5-(2,3-dichlorophenyl)-3-nitropyridine as a candidate for further preclinical and clinical evaluation in oncology.

The synthesis of 2-Chloro-5-(2,3-dichlorophenyl)-3-nitropyridine typically involves multi-step reactions starting from readily available precursors. One common synthetic route involves the nitration of 5-chloropyridine followed by substitution with 2,3-dichlorophenyl chloride. The reaction conditions are carefully optimized to ensure high yields and purity of the final product. Advances in synthetic chemistry have also led to the development of more efficient and environmentally friendly methods for the preparation of this compound.

In terms of safety and handling, it is important to note that while 2-Chloro-5-(2,3-dichlorophenyl)-3-nitropyridine is not classified as a hazardous material under current regulations, appropriate precautions should be taken during its synthesis and use. This includes wearing personal protective equipment (PPE) such as gloves and goggles, working in well-ventilated areas or fume hoods, and following standard laboratory safety protocols.

The future prospects for 2-Chloro-5-(2,3-dichlorophenyl)-3-nitropyridine are promising. Ongoing research aims to further elucidate its mechanism of action and optimize its pharmacological properties for specific therapeutic applications. Additionally, efforts are being made to develop prodrugs or analogs that can enhance its bioavailability and reduce potential side effects. As our understanding of this compound continues to grow, it is likely that new opportunities will emerge for its use in medicine.

In conclusion, 2-Chloro-5-(2,3-dichlorophenyl)-3-nitropyridine (CAS No. 1361477-70-4) represents an important molecule with diverse biological activities and potential therapeutic applications. Its unique chemical structure and promising preliminary results make it a valuable target for further research and development in medicinal chemistry.